Cas no 2228439-73-2 (3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile)

• Product Name: 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile
• CAS No: 2228439-73-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6070654
• PubChem ID: 165654016
• Update Time: 2025-10-31

3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile
• β-Hydroxy-2-methoxy-5-methylbenzenepropanenitrile
• 2228439-73-2
• EN300-1806672

• Inchi： 1S/C11H13NO2/c1-8-3-4-11(14-2)9(7-8)10(13)5-6-12/h3-4,7,10,13H,5H2,1-2H3
• InChI Key： MZLMVYVLDCRZPD-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=CC=1OC)C)(O)CC#N

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile

Introduction to 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile (CAS No. 2228439-73-2)

3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228439-73-2, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a nitrile group and a hydroxyl-substituted propanenitrile backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of a 2-methoxy-5-methylphenyl substituent further enhances its molecular diversity, making it a subject of interest for researchers exploring novel pharmacophores.

The synthesis of 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile involves multi-step organic transformations, typically starting from readily available aromatic precursors. The strategic introduction of the nitrile group and the hydroxyl functionality requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic hydroxylation, have been employed to optimize the synthetic route, reflecting the evolving landscape of organic synthesis.

In recent years, there has been growing interest in exploring the biological potential of compounds with similar structural motifs. The hydroxyl-substituted propanenitrile moiety is known to exhibit various pharmacological properties, including anti-inflammatory, analgesic, and antioxidant activities. The aromatic ring system, particularly the 2-methoxy-5-methylphenyl group, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. This has prompted researchers to investigate its potential in drug discovery and development.

One of the most compelling aspects of 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile is its versatility in serving as a building block for more complex molecules. Its unique structural features make it an ideal candidate for further derivatization, allowing chemists to tailor its properties for specific applications. For instance, modifications at the nitrile group can lead to amides or carboxylic acids, while alterations at the hydroxyl position can introduce new functional groups. This adaptability has made it a valuable intermediate in the synthesis of biologically active compounds.

Recent studies have highlighted the importance of 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile in medicinal chemistry. Researchers have demonstrated its efficacy in inhibiting certain enzymes implicated in inflammatory diseases. The compound's ability to modulate these enzymes suggests that it could be a lead compound for developing novel therapeutic agents. Additionally, its structural similarity to known drugs has prompted investigations into potential synergistic effects when combined with existing therapeutic regimens.

The chemical properties of 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile also make it an interesting candidate for material science applications. Its ability to form hydrogen bonds and interact with other molecules suggests potential uses in polymer chemistry and supramolecular assemblies. Furthermore, its stability under various conditions makes it suitable for industrial applications where chemical robustness is essential.

In conclusion, 3-hydroxy-3-(2-methoxy-5-methylphenyl)propanenitrile (CAS No. 2228439-73-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in chemical synthesis and drug development is likely to grow.